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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472

In-Depth Technical Guide to 1-Tetracontanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Tetracontanol, a long-chain
saturated fatty alcohol with growing interest in various scientific and industrial fields. This
document details its chemical identity, physicochemical properties, and known biological
activities, offering valuable information for researchers and professionals in drug development
and related areas.

Core Chemical Information

1-Tetracontanol is a straight-chain fatty alcohol with a 40-carbon backbone. Its fundamental
identifiers are crucial for accurate research and sourcing.

Identifier Value

CAS Number 164350-12-3
Molecular Formula CaoHs20
Molecular Weight 595.1 g/mol

Physicochemical Properties
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Understanding the physicochemical properties of 1-Tetracontanol is essential for its
application in experimental settings and formulation development. Due to its long aliphatic
chain, it is a waxy solid at room temperature with very low solubility in water but soluble in
organic solvents.

Property Value
Appearance Waxy Solid
Solubility Insoluble in water; Soluble in organic solvents

Biological Activities and Potential Applications

Preliminary research suggests that 1-Tetracontanol exhibits a range of biological activities that
are of interest to the pharmaceutical and nutraceutical industries. It is naturally found in plant
waxes and has been investigated for its potential health benefits.

Key reported biological activities include:

o Anti-inflammatory Properties: 1-Tetracontanol may modulate inflammatory pathways,
making it a candidate for research into inflammatory conditions.

o Antioxidant Effects: Its chemical structure may contribute to antioxidant activity, helping to
mitigate oxidative stress.

» Antimicrobial Activity: Some studies indicate that long-chain fatty alcohols like 1-
Tetracontanol may possess antimicrobial properties.

These activities suggest potential applications in the development of new therapeutic agents
and functional ingredients.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-Tetracontanol
are critical for reproducible research.

Synthesis of 1-Tetracontanol
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A common method for the synthesis of long-chain fatty alcohols like 1-Tetracontanol involves

the reduction of the corresponding fatty acid, tetracontanoic acid.

Example Protocol: Reduction of Tetracontanoic Acid

Dissolution: Dissolve tetracontanoic acid in a suitable anhydrous solvent (e.qg.,
tetrahydrofuran [THF]) under an inert atmosphere (e.g., argon or nitrogen).

Reducing Agent: Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH4), to
the solution while maintaining a controlled temperature (typically O °C to room temperature).

Reaction: Allow the reaction to proceed for several hours until the reduction is complete. The
progress can be monitored by techniques like thin-layer chromatography (TLC).

Quenching: Carefully quench the reaction by the sequential addition of water and a sodium
hydroxide solution to decompose the excess reducing agent and aluminum salts.

Extraction: Extract the 1-Tetracontanol from the reaction mixture using an organic solvent
(e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic extract with brine, dry it over an anhydrous salt (e.g., sodium
sulfate), and concentrate it under reduced pressure. Further purification can be achieved by
column chromatography or recrystallization.

Logical Relationship of Synthesis and Purification

The following diagram illustrates the logical workflow from the starting material to the purified 1-

Tetracontanol.
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Workflow for 1-Tetracontanol Synthesis and Purification

Tetracontanoic Acid

Dissolution in Anhydrous Solvent

Reduction with LiAIH4

Solvent Extraction

Purification (Chromatography/Recrystallization)

Pure 1-Tetracontanol

Click to download full resolution via product page
Caption: Logical workflow for the synthesis and purification of 1-Tetracontanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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